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Compound of Interest

Compound Name: 7-Methylguanine-d3

Cat. No.: B15089070 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This guide provides essential,

immediate safety and logistical information for the proper disposal of 7-Methylguanine-d3, a

deuterated analog of a naturally occurring modified purine nucleobase. Adherence to these

procedures is critical for minimizing environmental impact and ensuring a safe laboratory

environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be familiar with the inherent hazards of

7-Methylguanine-d3. While studies indicate it is only slightly toxic, with a median lethal dose

(LD50) greater than 600 mg/kg in mice, it should be handled with care as it is harmful if

swallowed.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.

Handling: Avoid creating dust. Handle the solid material in a well-ventilated area, preferably in a

chemical fume hood. Do not eat, drink, or smoke when using this product. Wash hands

thoroughly after handling.
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The following table summarizes the available quantitative data for 7-Methylguanine-d3 and its

non-deuterated counterpart, 7-Methylguanine.

Parameter Value Source

Molecular Weight 168.17 g/mol Sigma-Aldrich

Acute Oral Toxicity (Mice) LD50 > 600 mg/kg [1]

Mutagenicity

Does not induce mutations or

structural chromosomal

abnormalities

[1]

Carcinogenicity
No blastomogenic activity

observed
[1]

Step-by-Step Disposal Protocol
The disposal of 7-Methylguanine-d3 must comply with all national and local regulations for

hazardous waste. The following is a general protocol based on best practices for the disposal

of similar chemical compounds.

Experimental Protocol for Disposal:

Waste Identification and Segregation:

Clearly label a dedicated, leak-proof container as "Hazardous Waste: 7-Methylguanine-
d3".

Do not mix 7-Methylguanine-d3 waste with other chemical waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

Collection of Solid Waste:

Place all solid waste contaminated with 7-Methylguanine-d3, including unused product,

contaminated lab supplies (e.g., weigh boats, pipette tips, gloves), into the designated

hazardous waste container.

Ensure the container is kept securely closed when not in use.
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Collection of Liquid Waste:

If 7-Methylguanine-d3 is in a solution, collect it in a separate, compatible, and clearly

labeled hazardous waste container.

Do not dispose of liquid waste containing 7-Methylguanine-d3 down the drain.

Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area

away from incompatible materials.

Follow your institution's guidelines for the maximum accumulation time for hazardous

waste.

Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Provide them with all necessary information about the waste, including the chemical name

and quantity.

The waste will be transported to an approved waste disposal plant for proper treatment

and disposal.

Decontamination of Laboratory Equipment
Proper decontamination of all equipment that has come into contact with 7-Methylguanine-d3
is essential to prevent cross-contamination and ensure a safe working environment.

Experimental Protocol for Decontamination:

Initial Cleaning:

Carefully wipe down all surfaces of the contaminated equipment (e.g., spatulas,

glassware, balances) with a disposable towel dampened with a suitable solvent (e.g., 70%

ethanol) to remove any visible powder.
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Dispose of the contaminated towels as solid hazardous waste.

Washing:

Wash the equipment with a laboratory-grade detergent and warm water.

Use a brush to scrub all surfaces thoroughly.

Rinsing:

Rinse the equipment multiple times with deionized water to remove any residual detergent

and chemical.

Drying:

Allow the equipment to air dry completely or use a clean, dedicated oven.

Verification (Optional but Recommended):

For critical applications, a surface wipe test analyzed by a suitable analytical method (e.g.,

LC-MS) can be performed to verify the absence of residual 7-Methylguanine-d3.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the proper disposal procedure for 7-
Methylguanine-d3.
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of 7-Methylguanine-d3.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure

the responsible management of chemical waste, building a foundation of trust in your

laboratory's commitment to safety and operational excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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